Cas no 950922-11-9 (2-Bromo-6-(trifluoromethoxy)aniline)

2-Bromo-6-(trifluoromethoxy)aniline structure
950922-11-9 structure
Product Name:2-Bromo-6-(trifluoromethoxy)aniline
CAS No:950922-11-9
MF:C7H5BrF3NO
MW:256.019911527634
CID:4974184
Update Time:2023-08-24

2-Bromo-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-(trifluoromethoxy)aniline
    • 2-Bromo-6-(trifluoromethoxy)aniline
    • Inchi: 1S/C7H5BrF3NO/c8-4-2-1-3-5(6(4)12)13-7(9,10)11/h1-3H,12H2
    • InChI Key: ALAFDQSBVMDQAR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1N)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.2

2-Bromo-6-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020567-250mg
2-Bromo-6-(trifluoromethoxy)aniline
950922-11-9 97%
250mg
$475.20 2023-08-31
Alichem
A013020567-500mg
2-Bromo-6-(trifluoromethoxy)aniline
950922-11-9 97%
500mg
$815.00 2023-08-31
Alichem
A013020567-1g
2-Bromo-6-(trifluoromethoxy)aniline
950922-11-9 97%
1g
$1534.70 2023-08-31
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